Cas no 2770517-54-7 (tert-butyl N-[3-(hydroxymethyl)-4-(4-methylpiperazin-1-yl)phenyl]carbamate)

Tert-butyl N-[3-(hydroxymethyl)-4-(4-methylpiperazin-1-yl)phenyl]carbamate is a versatile intermediate in organic synthesis, particularly valuable in pharmaceutical and medicinal chemistry. Its structure features a tert-butyl carbamate group and a hydroxymethyl substituent on a phenyl ring, alongside a 4-methylpiperazine moiety, enhancing its utility in drug design. The compound's stability, combined with its reactive functional groups, makes it suitable for further derivatization, such as coupling reactions or protective group strategies. Its well-defined purity and consistent performance under controlled conditions ensure reliability in research and industrial applications. This intermediate is particularly useful in the development of bioactive molecules, including kinase inhibitors and other therapeutic agents.
tert-butyl N-[3-(hydroxymethyl)-4-(4-methylpiperazin-1-yl)phenyl]carbamate structure
2770517-54-7 structure
Product Name:tert-butyl N-[3-(hydroxymethyl)-4-(4-methylpiperazin-1-yl)phenyl]carbamate
CAS No:2770517-54-7
MF:C17H27N3O3
MW:321.41458439827
CID:5880229
PubChem ID:165992967
Update Time:2025-05-19

tert-butyl N-[3-(hydroxymethyl)-4-(4-methylpiperazin-1-yl)phenyl]carbamate Chemical and Physical Properties

Names and Identifiers

    • 2770517-54-7
    • tert-butyl N-[3-(hydroxymethyl)-4-(4-methylpiperazin-1-yl)phenyl]carbamate
    • EN300-37396980
    • Inchi: 1S/C17H27N3O3/c1-17(2,3)23-16(22)18-14-5-6-15(13(11-14)12-21)20-9-7-19(4)8-10-20/h5-6,11,21H,7-10,12H2,1-4H3,(H,18,22)
    • InChI Key: GGQDTYGWGDCBFF-UHFFFAOYSA-N
    • SMILES: O(C(NC1C=CC(=C(CO)C=1)N1CCN(C)CC1)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 321.20524173g/mol
  • Monoisotopic Mass: 321.20524173g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 389
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 65Ų

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Additional information on tert-butyl N-[3-(hydroxymethyl)-4-(4-methylpiperazin-1-yl)phenyl]carbamate

Comprehensive Overview of tert-butyl N-[3-(hydroxymethyl)-4-(4-methylpiperazin-1-yl)phenyl]carbamate (CAS No. 2770517-54-7)

The compound tert-butyl N-[3-(hydroxymethyl)-4-(4-methylpiperazin-1-yl)phenyl]carbamate (CAS No. 2770517-54-7) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a tert-butyl carbamate group and a 4-methylpiperazine moiety, makes it a valuable intermediate in drug discovery. Researchers are increasingly interested in this compound due to its role in modulating biological targets, particularly in the development of kinase inhibitors and other therapeutic agents.

In recent years, the demand for pharmaceutical intermediates like tert-butyl N-[3-(hydroxymethyl)-4-(4-methylpiperazin-1-yl)phenyl]carbamate has surged, driven by advancements in precision medicine and targeted therapies. The compound's hydroxymethyl and carbamate functionalities provide versatile sites for further chemical modifications, enabling the synthesis of novel bioactive molecules. This adaptability aligns with current trends in drug repurposing and combinatorial chemistry, where researchers seek to optimize existing scaffolds for new applications.

From a synthetic chemistry perspective, CAS No. 2770517-54-7 exemplifies the growing importance of heterocyclic compounds in modern drug design. The 4-methylpiperazin-1-yl group is a common pharmacophore found in many FDA-approved drugs, highlighting its relevance in medicinal chemistry. Analysts predict that compounds like this will play a pivotal role in addressing unmet medical needs, particularly in oncology and neurology. Its structural features also make it a candidate for PROTAC technology, a cutting-edge approach in degradation therapeutics.

The compound's physicochemical properties, such as solubility and stability, are critical for its application in formulation development. Researchers are exploring its potential in prodrug strategies, where the tert-butyl carbamate group could serve as a protective moiety for controlled release. This aligns with the industry's focus on improving drug delivery systems and bioavailability. Additionally, its compatibility with green chemistry principles makes it attractive for sustainable pharmaceutical manufacturing.

In the context of AI-driven drug discovery, tert-butyl N-[3-(hydroxymethyl)-4-(4-methylpiperazin-1-yl)phenyl]carbamate represents a promising scaffold for virtual screening and molecular docking studies. Computational chemists are leveraging its structure to predict interactions with novel biological targets, accelerating the hit-to-lead process. This synergy between experimental and in silico approaches underscores the compound's relevance in the era of digital chemistry and high-throughput screening.

Quality control and analytical characterization of CAS No. 2770517-54-7 are essential for ensuring its reproducibility in research. Advanced techniques like HPLC-MS and NMR spectroscopy are routinely employed to verify its purity and structural integrity. These practices align with Good Manufacturing Practice (GMP) standards, which are increasingly adopted in early-stage drug development to streamline regulatory compliance.

Looking ahead, tert-butyl N-[3-(hydroxymethyl)-4-(4-methylpiperazin-1-yl)phenyl]carbamate is poised to contribute to breakthroughs in personalized medicine. Its modular design allows for customization based on patient-specific factors, a key tenet of theranostic approaches. As the scientific community continues to explore its applications, this compound may emerge as a cornerstone in next-generation small-molecule therapeutics.

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